Cas no 938443-19-7 (7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione)

7-Chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a heterocyclic compound featuring a fused pyridine-pyrimidine core with a chloro substituent at the 7-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework and electron-deficient nature facilitate selective functionalization, enabling the development of bioactive molecules. The compound's high purity and stability under standard conditions ensure consistent performance in nucleophilic substitution and cross-coupling reactions. Its utility in medicinal chemistry is underscored by its role as a precursor for analogs with potential therapeutic applications, particularly in kinase inhibition and CNS-targeted drug discovery.
7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione structure
938443-19-7 structure
Product Name:7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione
CAS No:938443-19-7
MF:C7H4ClN3O2
MW:197.578559875488
MDL:MFCD12031297
CID:827193
PubChem ID:40152233
Update Time:2025-05-28

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 7-Chloropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
    • 7-chloro-1H-pyrido[2,3-d]pyrimidine-2,4-dione
    • 7-chloro-Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
    • 7-chloropyrido[2,3-d]pyrimidine-2,4-diol
    • Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 7-chloro-
    • PubChem23136
    • DJHNDPHQSQMESD-UHFFFAOYSA-N
    • FCH2245731
    • AB65736
    • AX8162990
    • P93197
    • A844719
    • 7-chloranyl-1H-pyrido[2,3-d]pyrimidine-2,4-dione
    • 7-Chloropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione (ACI)
    • 7-ChloroPyrido[2,3-d]pyrimidine-2,4-dione
    • 7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione
    • 7-chloro-3H,8H-pyrido[2,3-d]pyrimidine-2,4-dione
    • CS-B0237
    • 7-chloro-4-hydroxy-3H-pyrido[2,3-d]pyrimidin-2-one
    • EN300-4254253
    • AKOS015918676
    • 938443-19-7
    • DB-079719
    • AKOS006343585
    • SCHEMBL1218582
    • MFCD12755863
    • DTXSID20654004
    • CS-13543
    • F15711
    • MDL: MFCD12031297
    • Inchi: 1S/C7H4ClN3O2/c8-4-2-1-3-5(9-4)10-7(13)11-6(3)12/h1-2H,(H2,9,10,11,12,13)
    • InChI Key: DJHNDPHQSQMESD-UHFFFAOYSA-N
    • SMILES: O=C1NC2C(=CC=C(N=2)Cl)C(=O)N1

Computed Properties

  • Exact Mass: 196.99900
  • Monoisotopic Mass: 196.9992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.561±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.13 g/l) (25 º C),
  • PSA: 78.61000
  • LogP: 0.26480

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Pricemore >>

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7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Toluene ;  4 h, rt → 115 °C; 16 h, 115 °C
Reference
Preparation of 1H-pyrido[2,3-d]pyrimidine derivatives for combination therapy of cancer
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Toluene ;  rt; 4 h, 115 °C; 16 h, cooled
Reference
Preparation of imidazolylheteroaryldiamine derivatives for use as JAK kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Solvents: Toluene ;  4 h, 110 °C; 16 h, rt
Reference
Pyridinopyrimidines as mTOR inhibitors and their preparation, pharmaceutical compositions and use in the treatment of proliferative diseases
, China, , ,

Production Method 4

Reaction Conditions
Reference
Preparation of pyridine and morpholine derivatives as combination products for treatment of cancer.
, United States, , ,

Production Method 5

Reaction Conditions
1.1 Solvents: Toluene ;  115 °C
Reference
Optimization of potent and selective dual mTORC1 and mTORC2 inhibitors: The discovery of AZD8055 and AZD2014
Pike, Kurt G.; Malagu, Karine; Hummersone, Marc G.; Menear, Keith A.; Duggan, Heather M. E.; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(5), 1212-1216

Production Method 6

Reaction Conditions
1.1 Solvents: Toluene ;  4 h, 115 °C; cooled; 16 h
Reference
Pyrido-, pyrazo- and pyrimido-pyrimidine derivatives as mTOR inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
, United States, , ,

Production Method 7

Reaction Conditions
1.1 Solvents: Toluene ;  rt; 4 h, rt → 115 °C; cooled; 16 h, cooled
Reference
2-Methylmorpholine-substituted pyrido-, pyrazo- and pyrimidopyrimidine derivatives as mTOR inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Solvents: Toluene ;  0 °C; 4 h, 115 °C
Reference
Synthesis of quinazoline heterocyclic mTOR inhibitors treating cancer and infectious diseases
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Solvents: Toluene ;  15 h, 110 °C
Reference
Preparation of (piperazinyl)pyridopyrimidines as KRAS G12C mutant protein inhibitor and used for treatment of cancer
, China, , ,

Production Method 10

Reaction Conditions
1.1 Solvents: Toluene ;  15 h, 110 °C
Reference
Salt and crystal form of mtorc1/2 dual kinase activity inhibitor and preparation method
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 Solvents: Toluene ;  15 h, 110 °C
Reference
Use of pyridopyrimidine compounds in preparation of drug for treating nasopharyngeal carcinoma
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Solvents: Toluene ;  15 h, 110 °C
Reference
Preparation of pyridopyrimidine compounds acting as mTORC 1/2 double-kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 13

Reaction Conditions
1.1 Solvents: Toluene ;  4 h, reflux
Reference
Preparation of heterocycles as mTOR inhibitors
, China, , ,

Production Method 14

Reaction Conditions
1.1 Solvents: Toluene ;  4 h, reflux
Reference
Preparation of heteroaryl-fused-pyrimidine derivatives as mTOR and PI3K inhibitors
, World Intellectual Property Organization, , ,

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Raw materials

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Preparation Products

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